2-chloro-N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-4-methylbenzamide

• IUPAC Name: 2-chloro-N-[[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl]-4-methylbenzamide
• InChI: InChI=1S/C17H13Cl2N3O2/c1-10-2-7-13(14(19)8-10)17(23)20-9-15-21-16(22-24-15)11-3-5-12(18)6-4-11/h2-8H,9H2,1H3,(H,20,23)
• InChI Key: QOFPRUPKDBAJHR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)NCC2=NC(=NO2)C3=CC=C(C=C3)Cl)Cl
• Molecular Formula: C17H13Cl2N3O2
• Molecular Weight: 362.2 g/mol

Description

2-chloro-N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-4-methylbenzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been found to have a variety of interesting properties, including its ability to modulate various biological processes and its potential use as a tool for studying disease mechanisms. In

Mechanism of Action

The mechanism of action of 2-chloro-N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-4-methylbenzamide is not fully understood. However, it has been shown to modulate various biological processes by interacting with specific proteins and enzymes in the cell. For example, it has been found to inhibit the activity of certain kinases and phosphatases, which are involved in the regulation of cell signaling pathways.
Biochemical and Physiological Effects:
This compound has been found to have a variety of biochemical and physiological effects. For example, it has been shown to modulate the activity of various enzymes and proteins involved in inflammation, apoptosis, and autophagy. Additionally, it has been found to have potential anticancer effects, making it a promising candidate for the development of new cancer therapies.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-chloro-N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-4-methylbenzamide in lab experiments is its ability to modulate various biological processes. This makes it a potentially useful tool for studying disease mechanisms and developing new therapies. However, one of the limitations of using this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are many future directions for research on 2-chloro-N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-4-methylbenzamide. Some potential areas of research include:
1. Further exploration of its mechanism of action and its interactions with specific proteins and enzymes in the cell.
2. Development of new therapies based on the anticancer properties of this compound.
3. Investigation of its potential use as a tool for studying disease mechanisms, including inflammation, apoptosis, and autophagy.
4. Exploration of its potential use in combination with other drugs to enhance its therapeutic effects.
5. Investigation of its potential use in animal models of disease to better understand its biological effects.
Overall, this compound is a promising compound that has the potential to be a useful tool for studying disease mechanisms and developing new therapies. Further research is needed to fully understand its mechanism of action and to explore its potential applications in scientific research.

Scientific Research Applications

2-chloro-N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-4-methylbenzamide has been extensively studied for its potential applications in scientific research. One of the most promising areas of research is its use as a tool for studying disease mechanisms. This compound has been found to modulate various biological processes, including inflammation, apoptosis, and autophagy, making it a potentially useful tool for studying the mechanisms underlying a variety of diseases.